Cas no 1396810-67-5 (N-4-(furan-2-yl)butan-2-yl-1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidine-3-carboxamide)

• Product Name: N-4-(furan-2-yl)butan-2-yl-1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidine-3-carboxamide
• CAS No: 1396810-67-5
• MF: C₂₂H₂₇N₅O₃
• MW: 409.481484651566
• CID: 5911054
• PubChem ID: 71794410
• Update Time: 2025-07-10

N-4-(furan-2-yl)butan-2-yl-1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(furan-2-yl)butan-2-yl]-1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carboxamide
• 1396810-67-5
• VU0541437-1
• N-[3-(2-furyl)-1-methylpropyl]-1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carboxamide
• AKOS024544872
• F6252-1204
• N-(4-(furan-2-yl)butan-2-yl)-1-(5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidine-3-carboxamide
• N-4-(furan-2-yl)butan-2-yl-1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidine-3-carboxamide

• Inchi： 1S/C22H27N5O3/c1-15(7-9-19-6-4-12-29-19)24-21(28)18-5-3-11-27(14-18)20-10-8-17(13-23-20)22-25-16(2)26-30-22/h4,6,8,10,12-13,15,18H,3,5,7,9,11,14H2,1-2H3,(H,24,28)
• InChI Key： LHWXSWBYTAJISA-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C3ON=C(C)N=3)C=C2)CCCC(C(NC(CCC2=CC=CO2)C)=O)C1

Computed Properties

• Exact Mass: 409.21138974g/mol
• Monoisotopic Mass: 409.21138974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 97.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-4-(furan-2-yl)butan-2-yl-1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidine-3-carboxamide

Comprehensive Analysis of N-4-(furan-2-yl)butan-2-yl-1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidine-3-carboxamide (CAS No. 1396810-67-5)

The compound N-4-(furan-2-yl)butan-2-yl-1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidine-3-carboxamide (CAS No. 1396810-67-5) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule combines a furan ring, a 1,2,4-oxadiazole moiety, and a piperidine scaffold, making it a promising candidate for drug discovery. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new avenues for treating various diseases.

In recent years, the demand for novel heterocyclic compounds like N-4-(furan-2-yl)butan-2-yl-1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidine-3-carboxamide has surged, driven by the need for innovative small-molecule therapeutics. The furan and oxadiazole rings are known for their bioisosteric properties, often enhancing pharmacokinetic profiles. This compound's CAS No. 1396810-67-5 is frequently searched in academic and industrial databases, reflecting its relevance in modern drug development.

One of the key questions researchers explore is how the 3-methyl-1,2,4-oxadiazol-5-yl group influences the compound's binding affinity to biological targets. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its interactions with enzymes or receptors. Such analyses are critical for optimizing lead compounds in high-throughput screening (HTS) campaigns.

Another hot topic is the synthetic accessibility of N-4-(furan-2-yl)butan-2-yl-1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidine-3-carboxamide. Organic chemists are investigating efficient routes to construct its complex framework, often focusing on microwave-assisted synthesis or catalyzed coupling reactions. These methods align with the growing emphasis on green chemistry and sustainable practices in pharmaceutical manufacturing.

The compound's potential applications extend to central nervous system (CNS) disorders, given the piperidine moiety's prevalence in neuroactive drugs. Preclinical studies are examining its blood-brain barrier permeability, a critical factor for neurological therapeutics. Additionally, its pyridine ring may contribute to metal-chelating properties, relevant in antioxidant or anti-inflammatory research.

From an intellectual property perspective, CAS No. 1396810-67-5 is often cited in patent filings related to kinase inhibitors or G-protein-coupled receptor (GPCR) modulators. Its structural versatility makes it a valuable scaffold for fragment-based drug design (FBDD), a strategy gaining traction in precision medicine. As the pharmaceutical industry shifts toward personalized therapies, compounds like this are poised to play a pivotal role.

In conclusion, N-4-(furan-2-yl)butan-2-yl-1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidine-3-carboxamide represents a fascinating case study in contemporary medicinal chemistry. Its multifaceted structure and broad applicability underscore the importance of continued research into its mechanistic pathways and therapeutic potential. For scientists and stakeholders, staying updated on advancements related to CAS No. 1396810-67-5 is essential for leveraging its full capabilities in drug development.